Cas no 32980-26-0 (4-Methoxy-3,3-dimethyl-4-oxobutanoic acid)

• Product name: 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid
• CAS No: 32980-26-0
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD11617811
• CID: 53986
• PubChem ID: 15039565

4-Methoxy-3,3-dimethyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid
• 2,2-Dimethylsuccinic 1-methyl ester
• 2,2-Dimethylbutanedioic acid 1-methyl ester
• 3-Carbomethoxy-3-methylbutanoic Acid
• 1-Methyl 2,2-dimethylsuccinate
• 2,2-Dimethyl succinic acid methyl ester
• Methyl 2,2-dimethylsuccinate
• 1-Methyl2,2-dimethylsuccinate
• 1-methyl-2,2-dimethylsuccinate
• FCH897938
• CM10509
• SY029784
• 2,2-Dimethylsuccinic acid 1-methyl ester
• 2,2-Dimethyl-succinic acid 1-methyl ester
• AX8160001
• W5470
• AM20090494
• A5892
• 1-methyl-2,2-dimethyl succinate
• AKOS006317183
• MFCD11617811
• NENLLFGJFVVZEU-UHFFFAOYSA-N
• J-018958
• Z1198342215
• SCHEMBL161121
• A1-00154
• 32980-26-0
• GS-3757
• CS-W005844
• 4-methoxy-3,3-dimethyl-4-oxobutanoicacid
• FT-0652247
• EN300-4247045
• DTXSID40567364
• 3-Carbomethoxy-3-methylbutanoic acid;
• A10529

• MDL： MFCD11617811
• Inchi： 1S/C7H12O4/c1-7(2,4-5(8)9)6(10)11-3/h4H2,1-3H3,(H,8,9)
• InChI Key： NENLLFGJFVVZEU-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.5

Experimental Properties

• Density: 1.126
• Boiling Point: 256 ºC
• Flash Point: 101 ºC
• Refractive Index: 1.444
• PSA: 63.60000
• LogP: 0.66030

4-Methoxy-3,3-dimethyl-4-oxobutanoic acid Security Information

4-Methoxy-3,3-dimethyl-4-oxobutanoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%